Cas no 227939-13-1 ((2E)-3-(3-Fluoro-4-hydroxyphenyl)-2-propenoic Acid Ethyl Ester)

• Product Name: (2E)-3-(3-Fluoro-4-hydroxyphenyl)-2-propenoic Acid Ethyl Ester
• CAS No: 227939-13-1
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• CID: 5044258
• PubChem ID: 68826965
• Update Time: 2025-05-24

(2E)-3-(3-Fluoro-4-hydroxyphenyl)-2-propenoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-fluoro-4-hydroxyphenyl)-, ethyl ester, (2E)-
• (E)-Ethyl 3-(3-fluoro-4-hydroxyphenyl)acrylate
• ethyl (E)-3-(3-fluoro-4-hydroxyphenyl)prop-2-enoate
• 2-Propenoic acid,3-(3-fluoro-4-hydroxyphenyl)-,ethyl ester,(2E)-
• (2E)-3-(3-Fluoro-4-hydroxyphenyl)-2-propenoic Acid Ethyl Ester

• Inchi： 1S/C11H11FO3/c1-2-15-11(14)6-4-8-3-5-10(13)9(12)7-8/h3-7,13H,2H2,1H3/b6-4+
• InChI Key： LHBPBDSDTOJEGB-GQCTYLIASA-N
• SMILES： FC1=C(C=CC(/C=C/C(=O)OCC)=C1)O

Computed Properties

• Exact Mass: 210.06922237g/mol
• Monoisotopic Mass: 210.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5

Additional information on (2E)-3-(3-Fluoro-4-hydroxyphenyl)-2-propenoic Acid Ethyl Ester

Comprehensive Overview of (2E)-3-(3-Fluoro-4-hydroxyphenyl)-2-propenoic Acid Ethyl Ester (CAS No. 227939-13-1)

(2E)-3-(3-Fluoro-4-hydroxyphenyl)-2-propenoic Acid Ethyl Ester, with the CAS number 227939-13-1, is a fluorinated phenylpropenoic acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a fluoro-substituted cinnamate ester, is characterized by its unique molecular structure featuring a fluoro group at the 3-position and a hydroxyl group at the 4-position of the phenyl ring. Its ethyl ester moiety enhances its solubility and bioavailability, making it a valuable intermediate in drug discovery and organic synthesis.

The growing interest in fluorinated organic compounds like (2E)-3-(3-Fluoro-4-hydroxyphenyl)-2-propenoic Acid Ethyl Ester stems from their potential applications in medicinal chemistry and material science. Researchers are particularly intrigued by its role as a building block for designing novel anti-inflammatory agents and antioxidants, given the bioactivity of similar cinnamate derivatives. Recent studies have explored its utility in modulating enzyme inhibition and cell signaling pathways, aligning with the current trend of targeting precision medicine and personalized therapeutics.

From a synthetic perspective, the ethyl ester group in CAS 227939-13-1 offers advantages in chemical stability and ease of derivatization. This property is critical for high-throughput screening in drug development, where modified cinnamates are tested for structure-activity relationships (SAR). The compound’s fluorescence properties also make it a candidate for probe design in bioimaging, a hot topic in nanotechnology and diagnostic tools.

Environmental and green chemistry considerations are increasingly shaping the discourse around compounds like (2E)-3-(3-Fluoro-4-hydroxyphenyl)-2-propenoic Acid Ethyl Ester. With the rise of sustainable synthesis methods, researchers are investigating catalytic processes to produce such derivatives with minimal waste. This aligns with global efforts to reduce the carbon footprint of chemical manufacturing, a frequently searched topic in academic and industrial circles.

In analytical chemistry, the detection and quantification of 227939-13-1 often involve advanced techniques like HPLC, LC-MS, and NMR spectroscopy. These methods are essential for ensuring purity and quality control, particularly when the compound is used in pharmaceutical formulations. The demand for analytical standards of such specialty chemicals has surged, reflecting broader trends in regulatory compliance and safety assessments.

The commercial availability of (2E)-3-(3-Fluoro-4-hydroxyphenyl)-2-propenoic Acid Ethyl Ester is primarily driven by custom synthesis suppliers and fine chemical manufacturers. Its niche applications in R&D labs underscore the importance of reliable sourcing and technical documentation, key concerns for professionals searching for high-purity reagents. Discussions on platforms like ResearchGate and PubMed frequently highlight its potential in cross-coupling reactions and bioconjugation strategies.

Future directions for CAS 227939-13-1 may include its integration into drug delivery systems or biodegradable materials, areas gaining traction due to their relevance to circular economy principles. As the scientific community prioritizes multifunctional compounds, this ester’s versatility positions it as a subject of ongoing innovation. Its combination of fluorine chemistry and ester reactivity offers a compelling case for interdisciplinary research.

In summary, (2E)-3-(3-Fluoro-4-hydroxyphenyl)-2-propenoic Acid Ethyl Ester (227939-13-1) exemplifies the convergence of synthetic utility and biological relevance. Its study addresses contemporary challenges in drug design, sustainability, and analytical technology, making it a compound of enduring interest across multiple scientific domains.